Cas no 73-13-2 (2,1,3-Benzothiadiazole)

• Product Name: 2,1,3-Benzothiadiazole
• CAS No: 73-13-2
• MF: C₆H₄N₂S
• MW: 136.174359321594
• CID: 977837
• Update Time: 2023-08-02

2,1,3-Benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazole
• Piazthiole
• Benzisothiadiazole
• benzo[c][1,2,5]thiadiazole
• Benzo[1,2,5]thiadiazole
• 2-Thia-1,3-diaza-2H-isoindene
• 3,4-Benzo-1,2,5-thiadiazole
• NSC679
• PDQRQJVPEFGVRK-UHFFFAOYSA-N
• 2,3-Benzothiadiazole
• 3,2,5-thiadiazole
• benzo-1,2,5-thiadiazole
• benzo[c]1,2,5-thiadiazole
• Piazthiole (VAN)
• benzo[1
• benzo-2
• PubChem15689
• benzo[2,1,3]thiadiazole
• 2,1,3-?Benzothiadiazole
• 2,1,3-Benzothiadiazole

• Inchi： 1S/C6H4N2S/c1-2-4-6-5(3-1)7-9-8-6/h1-4H
• InChI Key： PDQRQJVPEFGVRK-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 95.2
• XLogP3: 2
• Topological Polar Surface Area: 54